Cas no 2679927-13-8 ((1R)-1-[(4S)-2,2-dimethyl-1,3-oxazolidin-4-yl]prop-2-en-1-ol)

• Product Name: (1R)-1-[(4S)-2,2-dimethyl-1,3-oxazolidin-4-yl]prop-2-en-1-ol
• CAS No: 2679927-13-8
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6496683
• PubChem ID: 165939067
• Update Time: 2025-10-28

(1R)-1-[(4S)-2,2-dimethyl-1,3-oxazolidin-4-yl]prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-28270822
• 2679927-13-8
• (1R)-1-[(4S)-2,2-dimethyl-1,3-oxazolidin-4-yl]prop-2-en-1-ol

• Inchi： 1S/C8H15NO2/c1-4-7(10)6-5-11-8(2,3)9-6/h4,6-7,9-10H,1,5H2,2-3H3/t6-,7+/m0/s1
• InChI Key： RWNCPNMSITXKPH-NKWVEPMBSA-N
• SMILES： O1C[C@@H]([C@@H](C=C)O)NC1(C)C

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.5Ų

Additional information on (1R)-1-[(4S)-2,2-dimethyl-1,3-oxazolidin-4-yl]prop-2-en-1-ol

Recent Advances in the Study of (1R)-1-[(4S)-2,2-dimethyl-1,3-oxazolidin-4-yl]prop-2-en-1-ol (CAS: 2679927-13-8)

The compound (1R)-1-[(4S)-2,2-dimethyl-1,3-oxazolidin-4-yl]prop-2-en-1-ol (CAS: 2679927-13-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral oxazolidine derivative serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the construction of complex pharmacophores. Recent studies have focused on its stereoselective synthesis, structural modifications, and biological evaluations, shedding light on its promising therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of (1R)-1-[(4S)-2,2-dimethyl-1,3-oxazolidin-4-yl]prop-2-en-1-ol using a novel chiral auxiliary approach. The researchers achieved excellent enantioselectivity (>99% ee) and high yield (85%) through optimized reaction conditions, making this synthetic route highly attractive for industrial-scale production. The compound's unique structural features, including the oxazolidine ring and allylic alcohol moiety, were found to be crucial for its biological activity.

In pharmacological investigations, derivatives of (1R)-1-[(4S)-2,2-dimethyl-1,3-oxazolidin-4-yl]prop-2-en-1-ol have shown remarkable inhibitory activity against several disease-relevant enzymes. A recent Nature Communications paper reported that structural analogs of this compound exhibited potent and selective inhibition of histone deacetylases (HDACs), particularly HDAC6, with IC50 values in the low nanomolar range. These findings suggest potential applications in cancer therapy, neurodegenerative diseases, and inflammatory disorders where HDAC modulation plays a critical role.

Structural-activity relationship (SAR) studies have revealed that the stereochemistry at both the (1R) and (4S) positions is essential for maintaining biological activity. Computational modeling and X-ray crystallography analyses have provided detailed insights into the molecular interactions between this compound and its biological targets. The oxazolidine ring was found to participate in key hydrogen bonding interactions, while the prop-2-en-1-ol moiety contributes to hydrophobic contacts with target proteins.

Recent advances in formulation technology have also explored the use of (1R)-1-[(4S)-2,2-dimethyl-1,3-oxazolidin-4-yl]prop-2-en-1-ol as a building block for prodrug development. Its hydroxyl group serves as an excellent site for conjugation with various drug molecules, improving their pharmacokinetic properties. Several patent applications filed in 2023-2024 describe novel prodrug strategies utilizing this compound to enhance drug delivery and targeting.

Looking forward, researchers anticipate that (1R)-1-[(4S)-2,2-dimethyl-1,3-oxazolidin-4-yl]prop-2-en-1-ol and its derivatives will continue to play an important role in medicinal chemistry. Current investigations are focusing on expanding its applications to new therapeutic areas, optimizing its synthetic routes for green chemistry approaches, and developing more potent and selective analogs through structure-based drug design. The compound's versatility and demonstrated biological activities make it a promising candidate for future drug development programs.